Cas no 2418708-03-7 (methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate)

• Product Name: methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate
• CAS No: 2418708-03-7
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5678707
• PubChem ID: 165772612
• Update Time: 2025-06-25

methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbenzoate
• 2418708-03-7
• EN300-26628690
• methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate

• Inchi： 1S/C24H22N2O4/c1-14-20(23(27)29-2)11-15(12-22(14)25)26-24(28)30-13-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-12,21H,13,25H2,1-2H3,(H,26,28)
• InChI Key： UKOBEMHVDJIZKL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C)=C(C(=O)OC)C=1)N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate

Methyl 3-Amino-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate (CAS No. 2418708-03-7): An Overview

Methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate (CAS No. 2418708-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with multiple functional groups that contribute to its unique chemical and biological properties. The presence of an amino group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methyl ester moiety makes it a versatile molecule for various applications, particularly in the synthesis of peptides and other bioactive compounds.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The methyl ester moiety, on the other hand, can be readily hydrolyzed to the corresponding carboxylic acid, making this compound a valuable intermediate in the preparation of biologically active molecules. The amino group provides a reactive site for further functionalization, allowing for the introduction of additional substituents that can modulate the compound's biological activity.

Recent studies have highlighted the potential of methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate in various therapeutic areas. For instance, researchers at the University of California, San Francisco, have investigated its use as a scaffold for the development of novel anti-inflammatory agents. The compound's ability to selectively target specific inflammatory pathways has shown promise in preclinical models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been explored for its potential as an antitumor agent. A study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The synthetic accessibility of methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate has also contributed to its popularity in academic and industrial research settings. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution, amide formation, and esterification. These synthetic routes are highly reproducible and can be scaled up for large-scale production if needed.

In terms of physical properties, methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate is typically obtained as a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), but has limited solubility in water. This solubility profile makes it suitable for use in organic synthesis and biological assays where organic solvents are commonly employed.

The stability of this compound under various conditions is another important consideration for its practical applications. Studies have shown that it remains stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. Therefore, care should be taken during storage and handling to maintain its integrity and ensure consistent performance in downstream applications.

In conclusion, methyl 3-amino-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbenzoate (CAS No. 2418708-03-7) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to explore new avenues for its use, further solidifying its importance in the field.